4-(dimethylphosphoryl)piperidin-4-ol hydrochloride
Overview
Description
4-(dimethylphosphoryl)piperidin-4-ol hydrochloride is a compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocyclic amine with significant importance in medicinal chemistry due to its presence in various pharmaceuticals and natural products
Preparation Methods
The synthesis of 4-(dimethylphosphoryl)piperidin-4-ol hydrochloride involves several steps. One common synthetic route includes the reaction of piperidine with dimethylphosphoryl chloride under controlled conditions to form the desired product. The reaction typically requires a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction . Industrial production methods may involve optimization of reaction conditions to achieve higher yields and purity.
Chemical Reactions Analysis
4-(dimethylphosphoryl)piperidin-4-ol hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where the dimethylphosphoryl group can be replaced by other nucleophiles. Common reagents and conditions used in these reactions include organic solvents like dichloromethane and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
4-(dimethylphosphoryl)piperidin-4-ol hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antiviral and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: The compound is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-(dimethylphosphoryl)piperidin-4-ol hydrochloride involves its interaction with specific molecular targets. The compound may act on enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular pathways involved are still under investigation, but studies suggest that it may influence cellular signaling pathways and gene expression .
Comparison with Similar Compounds
4-(dimethylphosphoryl)piperidin-4-ol hydrochloride can be compared with other piperidine derivatives such as:
Piperidine: A simpler structure with a wide range of applications in medicinal chemistry.
Piperidin-4-ol: Similar structure but lacks the dimethylphosphoryl group, leading to different chemical and biological properties.
Dimethylphosphoryl derivatives: Compounds with similar functional groups but different core structures, affecting their reactivity and applications. The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.
Properties
CAS No. |
2763755-28-6 |
|---|---|
Molecular Formula |
C7H17ClNO2P |
Molecular Weight |
213.6 |
Purity |
91 |
Origin of Product |
United States |
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